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Compound of Interest

Compound Name: (Diethylamino)acetone

Cat. No.: B156032 Get Quote

(Diethylamino)acetone (CAS No. 1620-14-0), a ketone and tertiary amine, serves as a

versatile reagent in various synthetic pathways within pharmaceutical and chemical research.

Its unique structure makes it a valuable building block, but also necessitates a thorough

understanding of its safety profile to ensure its responsible and safe handling in a laboratory

setting. This guide provides an in-depth analysis of the available safety data for

(Diethylamino)acetone, offering practical insights and protocols for researchers, scientists,

and drug development professionals.

Core Hazard Identification and Risk Assessment
(Diethylamino)acetone is classified under the Globally Harmonized System (GHS) as a

hazardous substance. A comprehensive understanding of its classification is the first step in

performing a robust risk assessment for any experimental work.

GHS Classification
The compound is designated with the signal word "Warning" and is associated with the

following hazard statements:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

This classification places it in Hazard Class 3 for flammable liquids and identifies it as an irritant

for skin, eyes, and the respiratory system. The target organ for its single-exposure toxicity is

the respiratory system.

Physicochemical Properties and Their Safety
Implications
A summary of the key physicochemical properties of (Diethylamino)acetone is presented in

Table 1. This data is critical for designing safe experimental setups and storage solutions.

Property Value Safety Implication

CAS Number 1620-14-0
Unique identifier for accurate

substance tracking.

Molecular Formula C₇H₁₅NO -

Molecular Weight 129.20 g/mol -

Appearance Liquid
Potential for splashes and

vapor generation.[1]

Boiling Point 64 °C @ 16 mmHg

Relatively volatile; increased

vapor concentration at ambient

temperatures.

Density 0.832 g/mL at 25 °C -

Flash Point 38 °C (100.4 °F) - closed cup

Flammable. Vapors can form

ignitable mixtures with air at or

above this temperature.

Refractive Index n20/D 1.425 -
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Exposure Control and Personal Protective
Equipment (PPE)
Given the irritant nature and flammability of (Diethylamino)acetone, stringent exposure

controls are mandatory. This involves a combination of engineering controls and appropriate

PPE.

Engineering Controls
All work with (Diethylamino)acetone should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[2] Electrical equipment,

including stirring plates, heating mantles, and vacuum pumps, must be explosion-proof.[2] All

containers and transfer lines must be properly grounded and bonded to prevent the buildup of

static electricity, which can serve as an ignition source.[2] An eyewash station and a safety

shower must be readily accessible in the immediate work area.[2]

Personal Protective Equipment (PPE) Protocol
A risk assessment should guide the final selection of PPE. However, based on the known

hazards, the following protocol is recommended as a minimum standard.

Task: Handling
(Diethylamino)acetone

Eye Hand Body Resp

Click to download full resolution via product page

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes. A face shield should be worn over the goggles whenever there is a significant risk

of splashing.
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Skin and Body Protection: A flame-retardant laboratory coat is required. For tasks involving

larger quantities or a high risk of splashing, a chemical-resistant apron and boots should be

worn.[2]

Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are generally

suitable, but it is crucial to consult the glove manufacturer's specific chemical resistance data

for breakthrough time and permeation rate.[2]

Respiratory Protection: Standard handling within a fume hood should provide adequate

respiratory protection. In the event of a spill or ventilation failure, a NIOSH-approved air-

purifying respirator equipped with an organic vapor cartridge (Type ABEK filter) is necessary.

Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or release. All

personnel handling the substance must be familiar with these emergency protocols.

First-Aid Measures
Inhalation: Immediately move the affected individual to fresh air. If breathing is difficult,

administer oxygen. Seek prompt medical attention.[2]

Skin Contact: Immediately flush the affected area with copious amounts of water and non-

abrasive soap. Remove any contaminated clothing, ensuring it is washed before reuse. If

irritation develops or persists, seek medical attention.[2]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open to ensure thorough rinsing. Remove contact lenses if present and

easy to do. Seek immediate medical attention from an ophthalmologist.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[3]

Fire-Fighting Protocol
In the event of a fire, the primary goal is to extinguish the blaze without causing it to spread.
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Suitable Extinguishing Media: For small fires, use dry chemical, carbon dioxide (CO₂), or

alcohol-resistant foam. For larger fires, alcohol-resistant foam or a water spray/fog is

recommended.[3]

Unsuitable Extinguishing Media: Do not use a direct stream of water, as it may spread the

flammable liquid.[3]

Specific Hazards: (Diethylamino)acetone is a flammable liquid. Its vapors are heavier than

air and can travel a considerable distance to an ignition source and flash back.[3] Containers

may explode when heated.[3] Hazardous decomposition products, including toxic fumes,

may be emitted under fire conditions.[2]

Fire-Fighter Protection: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[3]

Accidental Release Measures
A clear, rehearsed plan for spill response is essential.

Step-by-Step Spill Cleanup Protocol:

Evacuate & Isolate: Immediately evacuate all non-essential personnel from the spill area.

Isolate the hazard area and restrict access.

Eliminate Ignition Sources: Extinguish all nearby open flames, turn off hot plates, and disable

any spark-producing equipment.

Ventilate: Ensure the area is well-ventilated, using the chemical fume hood if the spill is

contained within it.

Don PPE: Before approaching the spill, don the appropriate PPE as outlined in Section 2.2,

including respiratory protection.[2]

Contain & Absorb: For small spills, cover with a non-combustible absorbent material such as

vermiculite, sand, or earth. Use spark-proof tools to scoop the absorbed material.[2]

Collect Waste: Place the absorbed material and any contaminated items into a suitable,

labeled container for hazardous waste disposal.[2]
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Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of the hazardous waste in accordance with all federal, state, and local

regulations.[2]

Handling, Storage, and Toxicological Profile
Safe Handling and Storage

Handling: Avoid breathing vapors and prevent contact with skin and eyes. Use only in a

chemical fume hood. When transferring, containers should be grounded and bonded. Use

only non-sparking tools.[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[2] The recommended storage temperature is 2-8°C. Keep away from

heat, sparks, open flames, and other sources of ignition.[2]

{(Diethylamino)acetone Storage Requirements|Location: Cool, Dry, Well-Ventilated Area
- Flammables Cabinet

- Temperature: 2-8°C|Container: Tightly Sealed
- Properly Labeled|Precautions:

- Away from heat/ignition sources
- Grounded/Bonded during transfer}

Click to download full resolution via product page

Toxicological Information
A critical aspect of the safety profile for (Diethylamino)acetone is the limited availability of

comprehensive toxicological data. One supplier explicitly states that "the toxicological

properties of this product have not been fully investigated or determined."[2]

Acute Toxicity: The GHS classification indicates it is an irritant to the skin, eyes, and

respiratory system upon acute exposure. While a specific LD50 value for this compound is
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not readily available, a study on similar amine compounds suggests that oral exposure can

lead to effects on the lungs, stomach, intestines, kidneys, and liver in animal models.[4]

Chronic Toxicity: There is no available data on the long-term effects of exposure, including

carcinogenicity, mutagenicity, or reproductive toxicity.[3]

Given these data gaps, a precautionary approach is warranted. All exposures should be

minimized, and the compound should be treated as potentially harmful with unknown long-term

effects. Researchers have a responsibility to handle this chemical with the utmost care,

adhering strictly to the safety protocols outlined in this guide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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